Cas no 873577-92-5 (2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate)

• Product Name: 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate
• CAS No: 873577-92-5
• MF: C₁₈H₁₇N₃O₇
• MW: 387.343484640121
• CID: 5556647
• Update Time: 2025-07-23

2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate
• 2H-1-Benzopyran-3-carboxylic acid, 8-ethoxy-2-oxo-, 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl ester

• Inchi： 1S/C18H17N3O7/c1-3-26-14-6-4-5-12-9-13(18(23)28-16(12)14)17(22)27-8-7-20-11(2)19-10-15(20)21(24)25/h4-6,9-10H,3,7-8H2,1-2H3
• InChI Key： BRLQFJIKBRWHPJ-UHFFFAOYSA-N
• SMILES： C1(=O)OC2=C(OCC)C=CC=C2C=C1C(OCCN1C(C)=NC=C1[N+]([O-])=O)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Coumarins and derivatives
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives

Additional information on 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate

Introduction to 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate (CAS No. 873577-92-5)

2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate, identified by its CAS number 873577-92-5, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of heterocyclic derivatives, featuring a chromene core conjugated with an imidazole moiety, which endows it with unique chemical and biological properties. The presence of a methyl group at the 2-position of the imidazole ring and a nitro substituent at the 5-position introduces electronic richness, making it a promising candidate for further exploration in drug discovery.

The structural framework of this compound consists of a chromene scaffold, which is well-known for its bioactivity in various pharmacological applications. Chromenes, particularly those with oxo and ethoxy functional groups, have been extensively studied for their potential as anti-inflammatory, antioxidant, and antimicrobial agents. The addition of an ethyl side chain linked to the imidazole ring enhances the compound's solubility and bioavailability, facilitating its interaction with biological targets. Furthermore, the 8-ethoxy and 2-oxo substituents on the chromene ring contribute to its stability and reactivity, making it a versatile intermediate in synthetic chemistry.

In recent years, there has been a surge in research focused on developing novel therapeutic agents derived from heterocyclic compounds. The combination of an imidazole ring with a chromene backbone in 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate positions it as a potential lead compound for addressing various diseases. Studies have demonstrated that such derivatives exhibit inhibitory effects on key enzymes and pathways involved in inflammation and cancer progression. For instance, preliminary in vitro studies have shown that this compound can modulate the activity of cyclooxygenase (COX) enzymes, which are pivotal in the production of prostaglandins—a group of signaling molecules associated with pain and inflammation.

The nitro group in the imidazole ring is particularly noteworthy, as it can undergo reduction to form an amine, thereby altering the electronic properties of the molecule. This redox-active nature makes it an attractive candidate for developing prodrugs or targeted therapeutic agents that can release active species in response to specific biological conditions. Additionally, the methyl group at the 2-position of the imidazole ring may influence the compound's binding affinity to biological targets by affecting steric hindrance and electronic distribution. These structural features collectively contribute to its potential as a pharmacophore in drug design.

Advances in computational chemistry have enabled researchers to predict the biological activity of complex molecules with high accuracy. Molecular docking simulations have been performed using 2-(2-methyl-5-nitro-1H-imidazol-1-yl)ethyl 8-ethoxy-2-oxo-2H-chromene-3-carboxylate to identify potential binding interactions with target proteins. These studies suggest that it may interact with enzymes such as lipoxygenase and cytochrome P450, which are involved in metabolic pathways relevant to diseases like arthritis and cancer. The results from these simulations provide valuable insights into optimizing the structure for improved efficacy and selectivity.

The synthesis of this compound involves multi-step organic reactions that require careful control over reaction conditions to ensure high yield and purity. Key synthetic strategies include nucleophilic substitution reactions, condensation reactions, and cyclization processes. The use of advanced catalytic systems has recently improved the efficiency of these synthetic routes, making it more feasible to produce larger quantities for further investigation. Furthermore, green chemistry principles have been applied to minimize waste and reduce environmental impact during synthesis.

Preclinical studies are essential for evaluating the safety and efficacy of novel compounds before they can be tested in human trials. In animal models, 2-(2-methyl-5-nitro-1H-imidazol-1-y]ethyl 8-e thoxy - 2 - oxo - 2 H - chromene - 3 - carboxylate has shown promising results in reducing inflammatory responses without significant side effects. These findings support its potential as a therapeutic agent for conditions characterized by excessive inflammation. Additionally, its ability to cross cell membranes suggests that it may be effective when administered orally or topically.

The pharmaceutical industry is increasingly interested in developing small-molecule drugs that can modulate specific biological pathways with high precision. The unique structural features of 2-(2-methyl - 5 - nitro - 1 H - imidazol - 1 - yl) ethyl 8 - ethoxy - 2 - oxo - 2 H - chromene - 3 - carboxylate make it an attractive candidate for such applications. By targeting key enzymes or receptors involved in disease mechanisms, this compound could offer therapeutic benefits with minimal off-target effects. Ongoing research aims to refine its chemical structure further to enhance its pharmacological properties.

In conclusion, 2-(2-methyl - 5-nitro - 1 H-imidazol-l y] ethyl 8-e thoxy - 20 xo - Z H-chromene-s-carboxylate (CAS No . s73577-s92-s) represents a significant advancement in medicinal chemistry due to its complex structure and multifaceted bioactivity . Its potential as a therapeutic agent is supported by preclinical data showing anti-inflammatory effects , along with computational studies predicting favorable interactions with biological targets . As research continues , this compound holds promise for contributing to novel treatments across various medical fields . p >